Cas no 1807298-55-0 (Ethyl 2-cyano-5-ethyl-4-hydroxybenzoate)

Ethyl 2-cyano-5-ethyl-4-hydroxybenzoate is a versatile benzoate ester derivative characterized by its cyano and hydroxyl functional groups, which enhance its reactivity and suitability for synthetic applications. The ethyl substitution at the 5-position contributes to improved solubility in organic solvents, facilitating its use in intermediate synthesis. The presence of both electron-withdrawing (cyano) and electron-donating (hydroxy) groups makes it a valuable building block for constructing complex heterocycles and pharmaceutical intermediates. Its stability under standard conditions ensures reliable handling and storage. This compound is particularly useful in fine chemical synthesis, where precise functional group manipulation is required.
Ethyl 2-cyano-5-ethyl-4-hydroxybenzoate structure
1807298-55-0 structure
Product Name:Ethyl 2-cyano-5-ethyl-4-hydroxybenzoate
CAS No:1807298-55-0
MF:C12H13NO3
MW:219.236523389816
CID:5010862
Update Time:2025-06-12

Ethyl 2-cyano-5-ethyl-4-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-cyano-5-ethyl-4-hydroxybenzoate
    • Inchi: 1S/C12H13NO3/c1-3-8-5-10(12(15)16-4-2)9(7-13)6-11(8)14/h5-6,14H,3-4H2,1-2H3
    • InChI Key: TVUXBAMSERGSAY-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=C(C#N)C=C(C(=C1)CC)O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 294
  • XLogP3: 2.3
  • Topological Polar Surface Area: 70.3

Ethyl 2-cyano-5-ethyl-4-hydroxybenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A010001703-250mg
Ethyl 2-cyano-5-ethyl-4-hydroxybenzoate
1807298-55-0 97%
250mg
$489.60 2023-09-02
Alichem
A010001703-500mg
Ethyl 2-cyano-5-ethyl-4-hydroxybenzoate
1807298-55-0 97%
500mg
$823.15 2023-09-02
Alichem
A010001703-1g
Ethyl 2-cyano-5-ethyl-4-hydroxybenzoate
1807298-55-0 97%
1g
$1504.90 2023-09-02

Additional information on Ethyl 2-cyano-5-ethyl-4-hydroxybenzoate

Research Brief on Ethyl 2-cyano-5-ethyl-4-hydroxybenzoate (CAS: 1807298-55-0): Recent Advances and Applications

Ethyl 2-cyano-5-ethyl-4-hydroxybenzoate (CAS: 1807298-55-0) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its cyano and ester functional groups, has shown promising potential in various applications, including drug development and material science. Recent studies have focused on its synthesis, structural modifications, and biological activities, making it a subject of interest for researchers aiming to explore its therapeutic and industrial applications.

One of the key areas of research involving Ethyl 2-cyano-5-ethyl-4-hydroxybenzoate is its role as an intermediate in the synthesis of more complex molecules. Recent publications have highlighted its utility in the construction of heterocyclic compounds, which are often pivotal in the development of new pharmaceuticals. For instance, a 2023 study demonstrated its use in the synthesis of novel quinoline derivatives, which exhibited potent antimicrobial activity against resistant bacterial strains. This underscores the compound's potential in addressing the growing challenge of antibiotic resistance.

In addition to its synthetic applications, Ethyl 2-cyano-5-ethyl-4-hydroxybenzoate has been investigated for its intrinsic biological properties. Preliminary in vitro studies have suggested that the compound may possess anti-inflammatory and antioxidant activities. These findings are particularly relevant in the context of developing new therapeutic agents for chronic inflammatory diseases and oxidative stress-related conditions. However, further in vivo studies are required to validate these effects and elucidate the underlying mechanisms.

The chemical stability and reactivity of Ethyl 2-cyano-5-ethyl-4-hydroxybenzoate have also been subjects of recent research. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to characterize its structure and interactions with other molecules. These studies have provided valuable insights into the compound's behavior under different conditions, which is crucial for optimizing its use in various applications. For example, understanding its degradation pathways can inform the development of more stable formulations for pharmaceutical use.

Despite the promising findings, challenges remain in the large-scale production and application of Ethyl 2-cyano-5-ethyl-4-hydroxybenzoate. Issues such as yield optimization, purification methods, and cost-effectiveness need to be addressed to facilitate its transition from laboratory research to industrial use. Collaborative efforts between academia and industry are essential to overcome these hurdles and fully realize the compound's potential.

In conclusion, Ethyl 2-cyano-5-ethyl-4-hydroxybenzoate (CAS: 1807298-55-0) represents a versatile and valuable compound in the realm of chemical biology and pharmaceutical research. Its diverse applications, ranging from drug development to material science, highlight its significance in advancing scientific and technological frontiers. Continued research and innovation will undoubtedly uncover new opportunities and challenges, paving the way for its broader adoption in various fields.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.